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Compound of Interest

Compound Name:
Methyl 2-chloro-2-(2,3-

dichlorophenyl)acetate

CAS No.: 1249312-21-7

Cat. No.: B1527470

Get Quote

Focus: Methyl Chloroacetate (MCA) and Ethyl Chloroacetate (ECA)

Executive Summary
Chlorinated esters, specifically Methyl Chloroacetate (MCA) and Ethyl Chloroacetate (ECA),

are versatile alkylating agents extensively used in the synthesis of pharmaceuticals (e.g.,

vitamins, NSAIDs) and agrochemicals. While indispensable as building blocks, their utility is

matched by significant hazards: they are potent lachrymators, skin absorbable toxins, and

alkylating agents capable of causing severe systemic toxicity.

This guide provides a technical framework for the safe handling of these compounds, moving

beyond generic safety data to address the specific mechanistic hazards and engineering

controls required for drug development environments.

Chemical Identity & Critical Physical Properties
Understanding the physical behavior of these esters is the first line of defense. Unlike many

organic solvents that float, chlorinated esters are dense and will sink in water, complicating spill
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cleanup in aqueous environments.

Table 1: Comparative Properties of Key Chlorinated
Esters
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Property
Methyl
Chloroacetate
(MCA)

Ethyl
Chloroacetate
(ECA)

Operational

Implication

CAS Number 96-34-4 105-39-5

Verification required

for

purchasing/inventory.

Molecular Weight 108.52 g/mol 122.55 g/mol
Calculation of

stoichiometry.

Boiling Point 130 °C 143 °C

High boiling points

suggest low volatility

relative to ether, but

sufficient for

hazardous vapor

accumulation.

Flash Point (CC) 57 °C (135 °F) 54 °C (129 °F)

Combustible.

Requires ground/bond

during transfer. Near-

ambient flash points in

hot climates.

Density 1.23 g/cm³ 1.15 g/cm³

"Sinker." Spills in

water sinks to the

bottom; surface

skimming is

ineffective.

Vapor Pressure ~6.5 mmHg @ 20°C ~3.5 mmHg @ 20°C

Sufficient to generate

lachrymatory

concentrations (tear

gas effect) at room

temp.

Solubility
Immiscible in water

(slow hydrolysis)

Immiscible in water

(slow hydrolysis)

Wash-down requires

soap/surfactant or

organic solvent; water

alone is ineffective.
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Toxicological Mechanism: The "Why" Behind the
Hazard
To handle these compounds safely, researchers must understand how they damage biological

systems. The toxicity is not merely acidic irritation; it is a specific biochemical attack on cellular

metabolism.

Mechanism of Action: Alkylation and Thiol Depletion
Unlike fluoroacetate, which inhibits aconitase (the "lethal synthesis"), chloroacetate esters act

primarily as alkylating agents.

Direct Alkylation: The alpha-carbon (adjacent to the chlorine) is electrophilic. It undergoes

S_N2 reactions with biological nucleophiles.

Target: The primary targets are Sulfhydryl (-SH) groups (thiols) found in:

Glutathione (GSH): The cell's master antioxidant. Depletion leads to massive oxidative

stress.

Enzymes: Critical metabolic enzymes like Pyruvate Dehydrogenase (PDH) and GAPDH

rely on active-site thiols. Alkylation irreversibly inhibits them, halting cellular respiration

(glycolysis and TCA cycle entry).

Metabolic Fate
Upon entry (inhalation or skin absorption), the ester is rapidly hydrolyzed by non-specific

esterases in the blood and liver into Chloroacetic Acid (CAA) and the corresponding alcohol

(Methanol/Ethanol). The CAA then drives the systemic toxicity.

Diagram 1: Toxicological Pathway of Chlorinated Esters
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Caption: The metabolic activation of chlorinated esters involves rapid hydrolysis to chloroacetic

acid, which subsequently alkylates critical cellular thiols, leading to metabolic collapse.

Engineering Controls & Personal Protective
Equipment (PPE)
Trustworthiness Principle: Standard laboratory PPE is often insufficient for chlorinated esters

due to their high permeation rates through standard nitrile gloves.

Glove Selection Protocol
CRITICAL WARNING: Do NOT rely on standard disposable nitrile gloves (4-6 mil) for

immersion protection. Chlorinated esters can permeate thin nitrile in <15 minutes.
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Glove Material Rating Breakthrough Time Recommendation

Butyl Rubber Excellent > 480 mins

Primary Choice for

spill cleanup or direct

handling.

Silver Shield / 4H Excellent > 480 mins
Best for under-gloving

in critical operations.

Viton Good > 240 mins
Acceptable

alternative.

Nitrile (Disposable) Poor < 10-15 mins

Splash protection

only. Change

immediately upon

contact.

Latex / Neoprene Poor Variable

Not recommended

due to inconsistent

permeation data.

Engineering Controls
Ventilation: All handling must occur within a certified chemical fume hood. The lachrymatory

threshold is extremely low; if you can smell it or feel eye irritation, containment has already

failed.

Closed Systems: For transfers >100 mL, use cannula transfer or closed-loop pumping

systems to prevent vapor release.

Scrubbers: Reactions generating significant HCl or ester vapors should be vented through a

caustic scrubber (NaOH solution) before reaching the hood exhaust.

Operational Workflow: Safe Handling Protocol
This workflow integrates safety checks into the experimental process to ensure a self-validating

safety system.

Diagram 2: Safe Handling & Quenching Workflow
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Caption: Operational workflow emphasizing closed-system transfers and controlled alkaline

quenching to neutralize the alkylating hazard.

Decontamination & Quenching
Glassware: Rinse glassware with a dilute solution of ammonia or sodium hydroxide (10%) in

methanol. This promotes hydrolysis of the ester to the less volatile salt form (sodium

chloroacetate).

Surface Decontamination: Wipe surfaces with a soap/water solution (to emulsify the lipophilic

ester) followed by a water rinse.

Emergency Response Protocols
Spill Response

Evacuate: Clear the immediate area. The lachrymatory effect will likely force evacuation

naturally.

PPE Up: Don Butyl rubber gloves and a full-face respirator with Organic Vapor/Acid Gas

cartridges (or SCBA for large spills).

Contain: Do NOT use water. Water may spread the immiscible liquid and hydrolysis is too

slow to be an effective neutralizer during a spill.

Absorb: Use vermiculite, dry sand, or commercial non-combustible absorbent pads.

Disposal: Collect in a sealed container labeled "Hazardous Waste: Chlorinated Esters."

First Aid
Skin Contact: Immediate washing is critical.

Protocol: Wash with soap and water for at least 15 minutes.[1] Water alone is insufficient

due to the ester's lipophilicity.

Medical: Monitor for systemic toxicity (nausea, metabolic acidosis) even if the skin burn

seems minor.
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Eye Contact: Flush with water for 15 minutes.[1] Seek immediate ophthalmological support.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained

personnel only). Pulmonary edema may be delayed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1527470/docs#technical-guide-safe-handling-and-
toxicology-of-chlorinated-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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